Glycerol

Chinese Name
Glycerol
English Name
Glycerol
标识符
CAS No.
56-81-5
Molecular Formula
C3H8O3
Molecular Weight
92.0940
Druglikeness Data
Druglikeness Data
78 parameters, 11 categories · Click card to view detailed data
74%
58/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled58
druglikeness.missing20
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority
Showing all 11 categories
MW
MW
92.0900
druglikeness.valid
TPSA
TPSA
60.6900
druglikeness.valid
pKa_acidic
pKa_acidic
-
pKa_basic
pKa_basic
-
LogP
LogP
-1.7600
druglikeness.valid
LogD
LogD
-1.7600
druglikeness.valid
HBA
HBA
3
druglikeness.valid
water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-
Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
Low
druglikeness.valid
corneal_permeability
corneal_permeability
-
HIA
HIA
High
druglikeness.valid
bioavailability
bioavailability
-
PPB
PPB
10.0000
druglikeness.valid
VD
VD
-
tissue_distribution
tissue_distribution
Widely distributed
druglikeness.valid
blood_brain_barrier
blood_brain_barrier
Low permeability
druglikeness.valid
placental_barrier
placental_barrier
Permeable
druglikeness.valid
milk_secretion
milk_secretion
-
liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-
CYP1A2_substrate
CYP1A2_substrate
No
druglikeness.valid
CYP1A2_inhibitor
CYP1A2_inhibitor
No
druglikeness.valid
CYP2C9_substrate
CYP2C9_substrate
No
druglikeness.valid
CYP2C9_inhibitor
CYP2C9_inhibitor
No
druglikeness.valid
CYP2C19_substrate
CYP2C19_substrate
No
druglikeness.valid
CYP2C19_inhibitor
CYP2C19_inhibitor
No
druglikeness.valid
CYP2D6_substrate
CYP2D6_substrate
No
druglikeness.valid
CYP2D6_inhibitor
CYP2D6_inhibitor
No
druglikeness.valid
CYP3A4_substrate
CYP3A4_substrate
No
druglikeness.valid
CYP3A4_inhibitor
CYP3A4_inhibitor
No
druglikeness.valid
UGT1A1_substrate
UGT1A1_substrate
No
druglikeness.valid
UGT1A3_substrate
UGT1A3_substrate
No
druglikeness.valid
UGT1A4_substrate
UGT1A4_substrate
No
druglikeness.valid
UGT1A6_substrate
UGT1A6_substrate
No
druglikeness.valid
UGT1A9_substrate
UGT1A9_substrate
No
druglikeness.valid
Ames_test
Ames_test
No
druglikeness.valid
micronucleus_test
micronucleus_test
No
druglikeness.valid
chromosomal_aberration
chromosomal_aberration
No
druglikeness.valid
DNA_damage
DNA_damage
No
druglikeness.valid
carcinogenicity
carcinogenicity
No
druglikeness.valid
LD50_oral
LD50_oral
12600.0000
druglikeness.valid
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
No
druglikeness.valid
cardiotoxicity
cardiotoxicity
No
druglikeness.valid
nephrotoxicity
nephrotoxicity
No
druglikeness.valid
neurotoxicity
neurotoxicity
No
druglikeness.valid
hERG_inhibition
hERG_inhibition
No
druglikeness.valid
Pgp_substrate
Pgp_substrate
No
druglikeness.valid
Pgp_inhibitor
Pgp_inhibitor
No
druglikeness.valid
BCRP_substrate
BCRP_substrate
No
druglikeness.valid
BCRP_inhibitor
BCRP_inhibitor
No
druglikeness.valid
OATP1B1_substrate
OATP1B1_substrate
No
druglikeness.valid
OATP1B1_inhibitor
OATP1B1_inhibitor
No
druglikeness.valid
OATP1B3_substrate
OATP1B3_substrate
No
druglikeness.valid
OATP1B3_inhibitor
OATP1B3_inhibitor
No
druglikeness.valid
drug_induced_liver_injury
drug_induced_liver_injury
No
druglikeness.valid
QT_prolongation
QT_prolongation
No
druglikeness.valid
skin_sensitization
skin_sensitization
No
druglikeness.valid
respiratory_toxicity
respiratory_toxicity
No
druglikeness.valid
reproductive_toxicity
reproductive_toxicity
No
druglikeness.valid
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
-
Skin_Sens
Skin_Sens
No
druglikeness.valid
Resp_Sens
Resp_Sens
No
druglikeness.valid
Photo_tox
Photo_tox
No
druglikeness.valid
Ser_ALK
Ser_ALK
-
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
druglikeness.quickNavigation
Related Diseases
2型糖尿病
Type 2 Diabetes Mellitus
Corresponding Targets:
皮肤屏障功能障碍
Skin Barrier Dysfunction
Corresponding Targets:
颅内压增高
Increased Intracranial Pressure
Corresponding Targets:
干眼症
Dry Eye Disease
Corresponding Targets:
运动性哮喘
Exercise-Induced Bronchoconstriction
Corresponding Targets:
Plant Sources
No plant sources
相关化合物

檀香醇
Santalol
CAS号:11031-45-1
分子式:C15H32O
分子量:228.4200

1,2-O-Dilinoleoyl-3-O-beta-D-galactopyranosylracglycerol
1,2-O-Dilinoleoyl-3-O-beta-D-galactopyranosylracglycerol
CAS号:111187-15-6
分子式:C45H78O10
分子量:779.1090

土莫酸
Tumulosic acid
CAS号:508-24-7
分子式:C31H50O4
分子量:486.7370

Echinulin
Echinulin
CAS号:1859-87-6
分子式:C29H39N3O2
分子量:461.6500

Araneosol
Araneosol
CAS号:50461-86-4
分子式:C19H18O8
分子量:374.3450

ε-葡萄素
ε-Viniferin
CAS号:62218-08-0
分子式:C28H22O6
分子量:454.4780